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Compound of Interest

Methyl 4-(2-aminoethoxy)-2-
Compound Name:
chlorobenzoate

Cat. No.: B1404309

CAS Number: 2228568-74-7

This technical guide provides a comprehensive overview of Methyl 4-(2-aminoethoxy)-2-
chlorobenzoate, a chemical compound of interest to researchers and professionals in the
fields of drug development and scientific research. Due to the limited availability of public
domain data for this specific molecule, this guide presents a proposed synthesis pathway,
physicochemical properties of the target compound and a key precursor, and a detailed,
hypothetical experimental protocol.

Physicochemical Properties

Quantitative data for Methyl 4-(2-aminoethoxy)-2-chlorobenzoate and its likely precursor,
Methyl 2-chloro-4-hydroxybenzoate, are summarized in the table below for comparative
analysis. The properties for the target compound are largely computed due to a lack of
published experimental data.
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Methyl 4-(2-

Methyl 2-chloro-4-

Property aminoethoxy)-2-
hydroxybenzoate
chlorobenzoate
CAS Number 2228568-74-7 104253-44-3
Molecular Formula C10H12CINO3 C8H7CIO3
Molecular Weight 229.66 g/mol 186.59 g/mol
Appearance Not available Not available
Melting Point Not available Not available
Boiling Point Not available Not available
Solubility Not available Not available
XMEIBMBDFVFTPK- ]
InChl Key Not available
UHFFFAOYSA-N
CIC1C=C(C=CC=1C(=0)0OC)0O
SMILES COC(=0)C1=CC=C(O)C=C1CI

CCN

Proposed Synthesis of Methyl 4-(2-aminoethoxy)-2-

chlorobenzoate

A plausible and efficient method for the synthesis of Methyl 4-(2-aminoethoxy)-2-

chlorobenzoate involves a two-step process commencing with the etherification of Methyl 2-

chloro-4-hydroxybenzoate. This proposed workflow is outlined below.

Methyl 2-chloro-4-
hydroxybenzoate
- q M
Williamson Ether Synthesis

2-(Boc-amino)ethyl bromide

i
Base (e.g., K2CO3)

ethyl 4-(2-((tert-butoxycarbonyl)amino)ethoxy)

-2-chlorobenzoate j
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Strong Acid (e.g., TFA or HCI)
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Proposed synthesis workflow for Methyl 4-(2-aminoethoxy)-2-chlorobenzoate.

Experimental Protocols

The following is a detailed, hypothetical experimental protocol for the proposed synthesis of
Methyl 4-(2-aminoethoxy)-2-chlorobenzoate.

Step 1: Synthesis of Methyl 4-(2-((tert-butoxycarbonyl)amino)ethoxy)-2-chlorobenzoate

Reaction Setup: To a solution of Methyl 2-chloro-4-hydroxybenzoate (1.0 eq) in a polar
aprotic solvent such as dimethylformamide (DMF), add a suitable base, for instance,
potassium carbonate (K2CO3, 2.0 eq).

Addition of Reagent: To this stirring suspension, add 2-(Boc-amino)ethyl bromide (1.2 eq)
dropwise at room temperature.

Reaction Conditions: Heat the reaction mixture to 60-80 °C and monitor the progress by thin-
layer chromatography (TLC).

Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature and
pour it into ice-water. Extract the aqueous layer with an organic solvent like ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to obtain the
protected intermediate.

Step 2: Synthesis of Methyl 4-(2-aminoethoxy)-2-chlorobenzoate (Final Product)

» Deprotection: Dissolve the purified Methyl 4-(2-((tert-butoxycarbonyl)amino)ethoxy)-2-
chlorobenzoate from the previous step in a suitable solvent such as dichloromethane (DCM).

e Acidic Treatment: Add a strong acid, for example, trifluoroacetic acid (TFA) or a solution of
hydrochloric acid (HCI) in dioxane, to the solution at 0 °C.
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» Reaction Progression: Allow the reaction to warm to room temperature and stir until the
deprotection is complete, as indicated by TLC.

« |solation of Product: Remove the solvent and excess acid under reduced pressure. The
resulting residue can be triturated with diethyl ether to yield the desired product, which may
be further purified by recrystallization or chromatography if necessary.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information regarding the biological activity or the
mechanism of action for Methyl 4-(2-aminoethoxy)-2-chlorobenzoate. Researchers are
encouraged to perform initial screenings to determine its potential pharmacological profile.

Conclusion

This technical guide provides the essential information currently available for Methyl 4-(2-
aminoethoxy)-2-chlorobenzoate, including its CAS number and physicochemical properties.
In the absence of published experimental data, a plausible and detailed synthesis protocol has
been proposed to aid researchers in its preparation. Further studies are warranted to elucidate
the experimental properties, biological activity, and potential applications of this compound.

« To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 4-(2-
aminoethoxy)-2-chlorobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1404309#methyl-4-2-aminoethoxy-2-chlorobenzoate-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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